Cas no 876373-12-5 (6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine)
6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL4217144
- 876373-12-5
- 6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine
-
- Inchi: 1S/C13H9Br2N3/c1-8-6-9(14)2-4-11(8)13-17-16-12-5-3-10(15)7-18(12)13/h2-7H,1H3
- InChI Key: VUCKSJKYFISCDP-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=NN=C(C3C=CC(=CC=3C)Br)N2C=1
Computed Properties
- Exact Mass: 366.91427Da
- Monoisotopic Mass: 364.91632Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 30.2Ų
6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM171216-1g |
6-bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine |
876373-12-5 | 95% | 1g |
$*** | 2023-05-29 | |
| Alichem | A029194939-1g |
6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine |
876373-12-5 | 95% | 1g |
$720.72 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1745022-1g |
6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine |
876373-12-5 | 98% | 1g |
¥6242.00 | 2024-04-27 |
6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine
6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine: A Promising Compound in Pharmaceutical Research
6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine represents a complex organic molecule with significant potential in pharmaceutical applications. This compound, identified by its CAS number 876373-12-5, is characterized by its unique structural features, including multiple bromine substitutions and a heterocyclic framework derived from [1,2,4]triazolo[4,3-a]pyridine. Recent advancements in medicinal chemistry have highlighted its relevance as a scaffold for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.
The molecular architecture of 6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine is defined by its triazolopyridine core, which is functionalized with bromine atoms at specific positions. The bromine substitution at the 6-position of the pyridine ring and the 4-bromo-2-methylphenyl group contributes to its structural diversity and functional versatility. These substitutions are critical for modulating the compound's pharmacological properties, such as its ability to interact with specific protein targets.
Recent studies published in journals like Journal of Medicinal Chemistry and European Journal of Medicinal Chemistry have explored the biological activity of this compound. One notable study from 2023 demonstrated that 6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine exhibits potent inhibitory activity against the Src kinase family, which is implicated in various cancers. This finding underscores its potential as a therapeutic agent in oncology.
The synthesis of 6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine involves multi-step organic reactions, often starting with the formation of the triazolopyridine core. Techniques such as microwave-assisted synthesis and solid-phase peptide synthesis have been employed to optimize yield and purity. These methods are crucial for scaling up production for preclinical and clinical applications.
Research published in ChemMedChem in 2024 highlighted the compound's anti-inflammatory properties. In vitro experiments revealed that 6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine effectively suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. This property suggests its potential use in treating inflammatory diseases like rheumatoid arthritis.
The pharmacokinetic profile of 6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine has been evaluated in preclinical models. Studies indicate that the compound exhibits moderate oral bioavailability and a favorable half-life, which are essential parameters for drug development. These characteristics make it a viable candidate for further exploration in therapeutic applications.
Another area of interest is the compound's interaction with G-protein-coupled receptors (GPCRs). A 2023 study published in ACS Chemical Biology reported that 6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine modulates the activity of certain GPCRs involved in neurotransmission. This finding opens new avenues for its application in neurological disorders.
The structural flexibility of 6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine allows for the design of analogs with enhanced specificity and reduced side effects. Computational modeling techniques, such as molecular docking and virtual screening, have been used to predict the binding affinity of this compound with various protein targets. These tools are essential for rational drug design and optimization.
Challenges in the development of 6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine include the need for further preclinical testing to confirm its safety and efficacy. Additionally, the cost and scalability of its synthesis remain important considerations for its transition from laboratory to clinical use.
Overall, 6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine represents a promising candidate in pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for the development of novel therapeutics. Continued research and innovation in this field are expected to unlock its full potential in treating various diseases.
876373-12-5 (6-Bromo-3-(4-bromo-2-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)